Cas no 918668-57-2 (Benzoic acid, 2-formyl-5-hydroxy-3-methoxy-)

• Product Name: Benzoic acid, 2-formyl-5-hydroxy-3-methoxy-
• CAS No: 918668-57-2
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 771575
• PubChem ID: 44421882
• Update Time: 2025-04-19

Benzoic acid, 2-formyl-5-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-5-hydroxy-3-methoxy-
• 2-formyl-5-hydroxy-3-methoxybenzoic acid
• 918668-57-2
• DTXSID40658923
• CHEMBL223944

• Inchi： 1S/C9H8O5/c1-14-8-3-5(11)2-6(9(12)13)7(8)4-10/h2-4,11H,1H3,(H,12,13)
• InChI Key： IUOZSRREQSUYNI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(=O)O)=C1C=O)O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų